2-Amino-6-(difluoromethoxy)nicotinonitrile
Overview
Description
2-Amino-6-(difluoromethoxy)nicotinonitrile is a chemical compound that has garnered significant attention in scientific research due to its potential therapeutic and industrial applications. This compound is part of the nicotinonitrile family, which is known for its diverse pharmacological and biological activities.
Preparation Methods
The synthesis of 2-Amino-6-(difluoromethoxy)nicotinonitrile can be achieved through a multi-component reaction involving arylaldehydes, methylketones, malononitrile, and ammonium acetate. This reaction is catalyzed by tetrabutyl ammonium bromide in an aqueous medium . The process is efficient and yields high purity products. Industrial production methods often involve similar multi-step processes, ensuring the compound’s consistency and quality.
Chemical Reactions Analysis
2-Amino-6-(difluoromethoxy)nicotinonitrile undergoes various chemical reactions, including:
Oxidation: This reaction typically involves the addition of oxygen or the removal of hydrogen. Common reagents include potassium permanganate and hydrogen peroxide.
Reduction: This involves the addition of hydrogen or the removal of oxygen. Common reagents include lithium aluminum hydride and sodium borohydride.
Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and nucleophiles.
The major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
2-Amino-6-(difluoromethoxy)nicotinonitrile has a wide range of applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Medicine: It is being investigated for its potential therapeutic effects, particularly in the development of new drugs.
Industry: It is used in the production of various industrial chemicals and materials.
Mechanism of Action
The mechanism of action of 2-Amino-6-(difluoromethoxy)nicotinonitrile involves its interaction with specific molecular targets and pathways. While the exact targets and pathways are still under investigation, it is believed to exert its effects through modulation of enzyme activity and receptor binding.
Comparison with Similar Compounds
2-Amino-6-(difluoromethoxy)nicotinonitrile can be compared with other nicotinonitrile derivatives, such as 2-Amino-6-dimethoxymethyl-nicotinonitrile . While both compounds share a similar core structure, this compound is unique due to the presence of the difluoromethoxy group, which may confer different chemical and biological properties.
Similar compounds include:
- 2-Amino-6-dimethoxymethyl-nicotinonitrile
- Other nicotinonitrile derivatives with varying substituents
This detailed overview provides a comprehensive understanding of this compound, highlighting its significance in various fields of research and industry
Properties
Molecular Formula |
C7H5F2N3O |
|---|---|
Molecular Weight |
185.13 g/mol |
IUPAC Name |
2-amino-6-(difluoromethoxy)pyridine-3-carbonitrile |
InChI |
InChI=1S/C7H5F2N3O/c8-7(9)13-5-2-1-4(3-10)6(11)12-5/h1-2,7H,(H2,11,12) |
InChI Key |
SQCXJJSCBCUPCA-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=NC(=C1C#N)N)OC(F)F |
Origin of Product |
United States |
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